![molecular formula C19H18N2O2 B1297035 5-Benzyl-2-phenyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione CAS No. 93102-03-5](/img/structure/B1297035.png)
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REACTION_CXSMILES
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C([N:8]1[CH2:12][CH:11]2[C:13](=[O:23])[N:14]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=3)[C:15](=[O:16])[CH:10]2[CH2:9]1)C1C=CC=CC=1.Cl.[OH-].[Na+]>C(O)C.[Pd]>[C:17]1([N:14]2[C:13](=[O:23])[CH:11]3[CH:10]([CH2:9][NH:8][CH2:12]3)[C:15]2=[O:16])[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=1 |f:2.3|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC2C(C1)C(N(C2=O)C2=CC=CC=C2)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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93.2 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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1200 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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is then added
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Type
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CUSTOM
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Details
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After having purged with nitrogen
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Type
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CUSTOM
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Details
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After returning to 20° C.
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Type
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FILTRATION
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Details
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the catalyst is filtered off
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Type
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CUSTOM
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Details
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the filtrate is evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The compound obtained
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Type
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CUSTOM
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Details
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is triturated in diisopropyl ether (500 ml)
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Type
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CUSTOM
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Details
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the solid obtained
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Type
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FILTRATION
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Details
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is filtered off
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Type
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WASH
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Details
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washed with diisopropyl ether
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Type
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CUSTOM
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Details
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finally, dried under reduced pressure at constant weight
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Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)N1C(C2CNCC2C1=O)=O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
